Cas no 56442-22-9 (4-Benzyloxybenzoic Acid Benzyl Ester)

• Product Name: 4-Benzyloxybenzoic Acid Benzyl Ester
• CAS No: 56442-22-9
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• MDL: MFCD00075771
• CID: 371099
• PubChem ID: 91863
• Update Time: 2025-04-19

4-Benzyloxybenzoic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(phenylmethoxy)-, phenylmethyl ester
• benzyl 4-(benzyloxy)benzoate
• benzyl 4-phenylmethoxybenzoate
• BENZYL-4-BENZYLOXYBENZOATE
• 4-Benzyloxy-benzoesaeure-benzylester
• 4-benzyloxy-benzoic acid benzyl ester
• 4-BnOC6H4CO2Bn
• benzoic acid 4-(phenylmethoxy)phenylmethyl ester
• Benzyl 4-benzyloxybenzoate
• Benzyl p-(benzyloxy)benzoate
• EINECS 260-185-0
• Benzoic acid, 4-(phenylmethoxy)-, phenylmethyl ester
• 4-benzyloxybenzoic acid benzyl ester
• NSC-141837
• DTXSID30204998
• benzyl p-benzyloxybenzoate
• 56442-22-9
• phenylmethyl 4-(phenylmethoxy)benzoate
• NSC141837
• BPLKDVGMXNZCQO-UHFFFAOYSA-N
• 4YU76GHP4Z
• SCHEMBL50807
• MFCD00075771
• UNII-4YU76GHP4Z
• FT-0622833
• CHEMBL3278102
• NS00033522
• NSC 141837
• p-Benzyloxybenzoesaurebenzylester
• 4-Benzyloxybenzoic Acid Benzyl Ester

• MDL： MFCD00075771
• Inchi： 1S/C21H18O3/c22-21(24-16-18-9-5-2-6-10-18)19-11-13-20(14-12-19)23-15-17-7-3-1-4-8-17/h1-14H,15-16H2
• InChI Key： BPLKDVGMXNZCQO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.12600
• Monoisotopic Mass: 318.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1251 (rough estimate)
• Melting Point: 117-119°C
• Boiling Point: 417.53°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.6000 (estimate)
• PSA: 35.53000
• LogP: 4.62260
• Solubility: Not determined
• Vapor Pressure: Not available

4-Benzyloxybenzoic Acid Benzyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters